
In-Depth Technical Guide: The Metal Complex
Nature of Solvent Orange 62

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Solvent Orange 62

Cat. No.: B15287730

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Solvent Orange 62, identified by C.I. 12714 and CAS number 52256-37-8, is a prominent

member of the metal-complex solvent dye class.[1][2][3] This technical guide provides a

comprehensive overview of its chemical nature, synthesis, physicochemical properties, and

applications. The core of Solvent Orange 62's structure is a 1:2 chromium complex with a

monoazo ligand, which imparts exceptional stability and vibrant color.[2] While extensively

utilized in industrial applications for its robust performance characteristics, this guide also

addresses the toxicological considerations relevant to its potential human and environmental

exposure, a critical aspect for drug development professionals. Due to its limited public data in

the realm of biological activity, this document focuses on its well-established chemical and

physical properties, providing a foundational understanding for scientific and research

applications.

Chemical Identity and Structure
Solvent Orange 62 is a coordination complex where a central chromium(III) ion is chelated by

two molecules of the monoazo ligand, 2,4-Dihydro-4-[(2-hydroxy-5-nitrophenyl)azo]-5-methyl-2-
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phenyl-3H-pyrazol-3-one.[4] This 1:2 metal-to-ligand ratio is crucial for the dye's stability and

color properties. The coordination typically involves the hydroxyl and azo nitrogen atoms of the

ligand, forming a stable octahedral geometry around the chromium ion.

The distinct molecular formulas for the ligand and the final complex are often a source of

confusion. The organic ligand has a molecular formula of C16H13N5O4 and a molecular

weight of approximately 339.31 g/mol . The final 1:2 chromium complex, which is what Solvent
Orange 62 consists of, has a molecular formula of C32H23CrN10O8 and a molecular weight of

approximately 727.59 g/mol .

Physicochemical and Spectroscopic Properties
The physicochemical properties of Solvent Orange 62 are summarized in the table below.

These properties underscore its suitability for applications requiring high stability and solubility

in organic media.

Table 1: Physicochemical Properties of Solvent Orange 62

Property Value Reference(s)

Appearance Reddish-orange powder

C.I. Name Solvent Orange 62

C.I. Number 12714

CAS Number 52256-37-8

Molecular Formula C32H23CrN10O8

Molecular Weight 727.59 g/mol

Melting Point 220 °C

Solubility in Water Insoluble

Acute Oral Toxicity (LD50, rat) 8200 mg/kg

Table 2: Solubility Profile of Solvent Orange 62 in Organic Solvents
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Solvent Solubility (g/L) Reference(s)

Alcohol 100

1-Methoxy-2-propanol 200

n-Propanol 50

2-Ethoxyethanol 300

Methyl Ethyl Ketone (MEK) 500

Ethyl Acetate 50

Toluene 50

Spectroscopic Characterization:

While specific, publicly available spectra for Solvent Orange 62 are scarce, the

characterization of such metal-complex azo dyes typically involves the following techniques:

UV-Visible Spectroscopy: Used to determine the maximum absorption wavelength (λmax),

which is responsible for the dye's color. The complexation with chromium is expected to

cause a bathochromic (red) shift in the λmax compared to the free ligand.

Infrared (IR) Spectroscopy: Provides information about the functional groups present. Key

vibrational bands would include those for O-H, N=N (azo), C=O, and the coordination bonds

between the chromium and the ligand's oxygen and nitrogen atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While the paramagnetic nature of the

Cr(III) ion can complicate NMR analysis, it can still provide insights into the structure of the

organic ligand.

Synthesis and Experimental Protocols
The synthesis of Solvent Orange 62 is a multi-step process that involves the creation of the

organic azo dye ligand followed by its complexation with a chromium salt.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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